Cas no 321553-32-6 (5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde)
5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde is a specialized heterocyclic compound featuring a pyrazole core functionalized with a 4-chlorobenzylthio group, a trifluoromethyl substituent, and an aldehyde moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing biologically active molecules. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the aldehyde functionality offers reactivity for further derivatization. The 4-chlorobenzylthioether linkage contributes to its potential as a building block for sulfur-containing compounds. This compound is suited for applications requiring precise molecular modifications in medicinal chemistry and crop protection research.
321553-32-6 structure
Product Name:5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde
CAS No:321553-32-6
MF:C13H10ClF3N2OS
MW:334.744511127472
MDL:MFCD00140838
CID:1449353
PubChem ID:2773473
Update Time:2025-06-07
5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde
- 5-[(4-Chlorobenzyl)thio]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
- 5-[(4-chlorophenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde
- 5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
- MFCD00140838
- 5-{[(4-chlorophenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
- AKOS005087489
- 3F-335S
- 321553-32-6
- VQFJCAGUPWZIKZ-UHFFFAOYSA-N
- 5-(4-CHLOROBENZYLTHIO)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXALDEHYD
- 5-[(4-Chlorobenzyl)sulphanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
-
- MDL: MFCD00140838
- Inchi: 1S/C13H10ClF3N2OS/c1-19-12(10(6-20)11(18-19)13(15,16)17)21-7-8-2-4-9(14)5-3-8/h2-6H,7H2,1H3
- InChI Key: VQFJCAGUPWZIKZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CSC1=C(C=O)C(C(F)(F)F)=NN1C
Computed Properties
- Exact Mass: 334.0156
- Monoisotopic Mass: 334.0154463g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- PSA: 34.89
5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC8129-500mg |
5-[(4-Chlorobenzyl)thio]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde |
321553-32-6 | 97% | 500mg |
£260.00 | 2024-05-25 | |
| Apollo Scientific | PC8129-1g |
5-[(4-Chlorobenzyl)thio]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde |
321553-32-6 | 97% | 1g |
£340.00 | 2024-05-25 | |
| abcr | AB156425-500 mg |
5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde |
321553-32-6 | 500MG |
€575.70 | 2022-06-11 | ||
| abcr | AB156425-1 g |
5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde |
321553-32-6 | 1g |
€1,113.30 | 2022-06-11 | ||
| abcr | AB156425-500mg |
5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde; . |
321553-32-6 | 500mg |
€678.60 | 2024-04-17 | ||
| abcr | AB156425-1g |
5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde; . |
321553-32-6 | 1g |
€1312.80 | 2024-04-17 | ||
| A2B Chem LLC | AF95758-1mg |
5-(4-CHLOROBENZYLTHIO)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXALDEHYD |
321553-32-6 | >95% | 1mg |
$202.00 | 2023-12-30 | |
| A2B Chem LLC | AF95758-5mg |
5-(4-CHLOROBENZYLTHIO)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXALDEHYD |
321553-32-6 | >95% | 5mg |
$215.00 | 2023-12-30 | |
| A2B Chem LLC | AF95758-10mg |
5-(4-CHLOROBENZYLTHIO)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXALDEHYD |
321553-32-6 | >95% | 10mg |
$241.00 | 2023-12-30 | |
| A2B Chem LLC | AF95758-500mg |
5-(4-CHLOROBENZYLTHIO)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXALDEHYD |
321553-32-6 | >95% | 500mg |
$729.00 | 2023-12-30 |
5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
321553-32-6 (5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde) Related Products
- 929634-62-8(1H-Pyrazole-4-carboxaldehyde,1-methyl-5-[(phenylmethyl)thio]-3-(trifluoromethyl)-)
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- 929634-63-9(1H-Pyrazole-4-carboxaldehyde,1-methyl-5-[(2-thienylmethyl)thio]-3-(trifluoromethyl)-)
- 929634-65-1(1H-Pyrazole-4-carboxaldehyde,5-[[(4-chlorophenyl)methyl]thio]-1-phenyl-3-(trifluoromethyl)-)
- 321533-90-8(5-(2-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)
- 321533-77-1(1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)
- 929634-73-1(1H-Pyrazole-4-carboxaldehyde,1-phenyl-5-[(phenylmethyl)thio]-3-(trifluoromethyl)-)
- 929634-66-2(1H-Pyrazole-4-carboxaldehyde,5-[[(4-chlorophenyl)methyl]thio]-1-cyclohexyl-3-(trifluoromethyl)-)
- 321553-53-1(1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)-)
- 321533-70-4(5-(4-Chlorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)
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